Cas no 2549035-05-2 (2-Methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate)

2-Methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate is a synthetic quinoline derivative with potential applications in pharmaceutical and materials research. Its structure features a fluorophenyl group and ethoxy substitution, which may enhance binding affinity and metabolic stability in bioactive compounds. The methoxyethyl ester moiety improves solubility, facilitating formulation and handling. This compound serves as a versatile intermediate for developing kinase inhibitors or fluorescent probes due to its conjugated quinoline core. Its well-defined synthetic route ensures reproducibility, while the fluorine atom offers opportunities for further functionalization. The balanced lipophilicity and electronic properties make it suitable for structure-activity relationship studies in medicinal chemistry.
2-Methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate structure
2549035-05-2 structure
Product Name:2-Methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate
CAS No:2549035-05-2
MF:C21H20FNO4
MW:369.386209487915
CID:5314893
PubChem ID:154854442
Update Time:2025-06-11

2-Methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxyethyl 4-ethoxy-2-(4-fluorophenyl)-6-quinolinecarboxylate
    • F6782-4279
    • AKOS040727700
    • 2549035-05-2
    • 2-methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate
    • 2-Methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate
    • Inchi: 1S/C21H20FNO4/c1-3-26-20-13-19(14-4-7-16(22)8-5-14)23-18-9-6-15(12-17(18)20)21(24)27-11-10-25-2/h4-9,12-13H,3,10-11H2,1-2H3
    • InChI Key: HXBBPPXPYOOSBZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=CC(=C2C=C(C(=O)OCCOC)C=CC2=N1)OCC

Computed Properties

  • Exact Mass: 369.13763628g/mol
  • Monoisotopic Mass: 369.13763628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 8
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 1.214±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 460.6±40.0 °C(Predicted)
  • pka: 5.19±0.33(Predicted)

2-Methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6782-4279-2μmol
2-methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate
2549035-05-2
2μmol
$57.0 2023-09-07
Life Chemicals
F6782-4279-5μmol
2-methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate
2549035-05-2
5μmol
$63.0 2023-09-07
Life Chemicals
F6782-4279-10μmol
2-methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate
2549035-05-2
10μmol
$69.0 2023-09-07
Life Chemicals
F6782-4279-20μmol
2-methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate
2549035-05-2
20μmol
$79.0 2023-09-07
Life Chemicals
F6782-4279-1mg
2-methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate
2549035-05-2
1mg
$54.0 2023-09-07
Life Chemicals
F6782-4279-2mg
2-methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate
2549035-05-2
2mg
$59.0 2023-09-07
Life Chemicals
F6782-4279-3mg
2-methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate
2549035-05-2
3mg
$63.0 2023-09-07
Life Chemicals
F6782-4279-4mg
2-methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate
2549035-05-2
4mg
$66.0 2023-09-07
Life Chemicals
F6782-4279-5mg
2-methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate
2549035-05-2
5mg
$69.0 2023-09-07
Life Chemicals
F6782-4279-10mg
2-methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate
2549035-05-2
10mg
$79.0 2023-09-07

Additional information on 2-Methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate

Introduction to 2-Methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate (CAS No. 2549035-05-2)

2-Methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate, identified by its CAS number 2549035-05-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline derivatives, a class of molecules widely studied for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its methoxyethyl and ethoxy substituents, as well as the presence of a fluorophenyl group, contribute to its distinct chemical properties and biological interactions.

The quinoline scaffold is renowned for its role in drug discovery, with several FDA-approved medications featuring this core structure. Notably, derivatives of quinoline have been investigated for their antimicrobial, antimalarial, and anticancer properties. The introduction of fluorine atoms into aromatic rings, such as in the 4-fluorophenyl moiety of this compound, is a common strategy to enhance metabolic stability and binding affinity to biological targets. This modification can significantly influence the pharmacokinetic profile and efficacy of the molecule.

In recent years, there has been a surge in research focused on developing novel quinoline-based compounds for treating complex diseases. The 6-carboxylate group in 2-Methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate serves as a crucial pharmacophore, enabling interactions with specific enzymes or receptors involved in disease pathways. This functional group is often employed to modulate solubility and improve oral bioavailability, which are critical factors in drug development.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinoline derivatives have shown promise in targeting various cancer pathways by inhibiting key enzymes or disrupting protein-protein interactions. The structural complexity of 2-Methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate suggests that it may exhibit selective toxicity toward cancer cells while minimizing side effects on healthy tissues. Preliminary studies have indicated that such modifications can enhance the compound's ability to cross the blood-brain barrier, a significant challenge in treating central nervous system disorders.

The fluorophenyl substituent is particularly noteworthy due to its ability to influence electronic properties and binding interactions. Fluorine atoms are known to increase lipophilicity and binding affinity, making them valuable in designing molecules with improved pharmacological properties. In the context of this compound, the fluorine atom may enhance its interaction with biological targets by participating in hydrogen bonding or hydrophobic interactions.

Another area of interest is the compound's potential as an intermediate in synthesizing more complex pharmaceutical agents. The presence of multiple reactive sites, such as the ester group and the quinoline core, allows for further chemical modifications. This flexibility makes it a valuable building block for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2-Methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate with greater accuracy. Molecular docking studies have suggested that this molecule may interact with enzymes involved in tumor proliferation and angiogenesis. These findings align with emerging research trends that emphasize the importance of targeting multiple pathways simultaneously to achieve better therapeutic outcomes.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. The optimization of synthetic routes is essential for scaling up production while maintaining cost-effectiveness.

In conclusion, 2-Methoxyethyl 4-ethoxy-2-(4-fluorophenyl)quinoline-6-carboxylate (CAS No. 2549035-05-2) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new treatments against various diseases. As research continues to uncover new applications for quinoline derivatives, compounds like this one are likely to play a pivotal role in advancing therapeutic strategies.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.